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Sotrastaurin-Ketoconazole Interaction Overview

The core of this interaction is pharmacokinetic: ketoconazole, a strong CYP3A4 inhibitor, dramatically

increases the systemic exposure of sotrastaurin, which is primarily metabolized by the CYP3A4 enzyme [1]

[2] [3].

The table below summarizes the quantitative changes observed when a single 50 mg dose of sotrastaurin

was co-administered with ketoconazole (200 mg twice daily) compared to sotrastaurin administered alone

[1] [2].

Pharmacokinetic
Parameter

Sotrastaurin Alone
(Mean ± SD)

Sotrastaurin +
Ketoconazole (Mean ± SD)

Fold Change
(90% CI)

Cmax (ng·mL⁻¹) 285 ± 128 678 ± 189 2.5-fold increase

(2.2, 2.9)

AUC (ng·mL⁻¹·h) 1666 ± 808 7378 ± 3011 4.6-fold increase

(4.1, 5.2)

Half-life (h) 5.9 ± 1.7 10.6 ± 2.5 ~2-fold increase
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Additionally, the area under the curve (AUC) for the active metabolite, N-desmethyl-sotrastaurin, was

increased by 6.8-fold [2]. This magnified exposure significantly raises the risk of sotrastaurin-related

adverse effects.

Experimental Protocol & Methodology

The following details are based on the pivotal clinical drug interaction study [2].

1. Study Design

Type: Open-label, two-period, single-sequence crossover study.

Subjects: 18 healthy subjects who completed the study.

2. Dosing & Administration

Period 1 (Reference): A single oral 50 mg dose of sotrastaurin was administered after a 10-hour
fast.

Washout: A 14-day inter-treatment phase followed.
Period 2 (Test): Subjects received ketoconazole 200 mg orally every 12 hours for 6 days. A single 50

mg dose of sotrastaurin was co-administered on the fourth day (Day 18) of ketoconazole dosing.

3. Pharmacokinetic Blood Sampling Blood samples for sotrastaurin and N-desmethyl-sotrastaurin

analysis were collected pre-dose and at 0.25, 0.5, 1, 1.5, 2, 2.5, 3, 4, 6, 9, 12, 16, 24, 36, and 48 hours post-

dose.

4. Bioanalytical Methods

Sotrastaurin & Metabolite: Analyzed from whole blood using a validated liquid chromatography
method with tandem mass spectrometry (LC-MS/MS). The lower limit of quantification was 3 ng/mL

for both.
Ketoconazole: Plasma concentrations were determined by reverse-phase high-performance liquid

chromatography (HPLC) with ultraviolet detection.

The workflow of the interaction and the study design can be visualized as follows:
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Frequently Asked Questions (FAQs)

Q1: What is the clinical recommendation for managing this interaction? A: The study authors concluded

that a compensatory reduction in the dose of sotrastaurin is warranted when it must be co-administered

with strong CYP3A4 inhibitors like ketoconazole [1] [2]. The exact dose reduction should be determined

based on therapeutic drug monitoring and efficacy endpoints, given the 4.6-fold increase in exposure.

Q2: Does this interaction affect other immunosuppressants? A: Yes. Ketoconazole is known to

significantly interact with many immunosuppressants that are CYP3A4 substrates. For example, it increases

the AUC of sirolimus (rapamycin) by approximately 10-fold and substantially increases the exposure of

tacrolimus and cyclosporine [4] [5]. This is a well-characterized class effect.

Q3: Is topical ketoconazole expected to cause this interaction? A: Topical ketoconazole formulations

(creams, shampoos) are minimally absorbed systemically [6] [7]. Therefore, they are not expected to

significantly inhibit CYP3A4 or alter sotrastaurin pharmacokinetics. This interaction is specific to orally

administered ketoconazole.
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Q4: What is the mechanism of action of sotrastaurin? A: Sotrastaurin is an investigational

immunosuppressant that blocks early T-lymphocyte activation by selectively inhibiting protein kinase C

(PKC) isoforms, a mechanism distinct from calcineurin inhibitors [3] [8].

Key Considerations for Researchers

Safety Monitoring: In a clinical context, closely monitor for sotrastaurin-related adverse events—
such as gastrointestinal disorders and tachycardia—when co-administering with strong CYP3A

inhibitors [8].
Development Status: Note that the clinical development of sotrastaurin for transplant rejection

appears to have been halted due to higher incidences of efficacy failure and adverse events in phase
II trials compared to standard therapies [8].
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ketoconazole-interaction-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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